3-Iodo-7-nitroquinoline

• Molecular Formula: C9H5IN2O2
• Molecular Weight: 300.05 g/mol
• IUPAC Name: 3-iodo-7-nitroquinoline
• InChI: InChI=1S/C9H5IN2O2/c10-7-3-6-1-2-8(12(13)14)4-9(6)11-5-7/h1-5H
• InChI Key: YSARPMXMRLMKHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=NC=C(C=C21)I)[N+](=O)[O-]

Description

3-Iodo-7-nitroquinoline (CAS: 1354223-43-0) is a halogenated nitroquinoline derivative with the molecular formula C₉H₅IN₂O₂ and a molecular weight of 300.05 g/mol. Its structure features a nitro (-NO₂) group at the 7-position and an iodine atom at the 3-position of the quinoline backbone.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The following table compares 3-Iodo-7-nitroquinoline with selected quinoline and isoquinoline derivatives, focusing on substituent-driven differences:

Compound	Substituents	Molecular Weight (g/mol)	Key Properties (Inferred/Reported)
3-Iodo-7-nitroquinoline	3-I, 7-NO₂	300.05	High polarity due to -NO₂; moderate stability
7-Nitroquinoline	7-NO₂	174.14	Lower molecular weight; higher solubility
3-Chloro-7-nitroquinoline	3-Cl, 7-NO₂	208.60	Lower LogP than iodine analog; reactive Cl
Ethyl 7-Chloro-1-methylisoquinoline-3-carboxylate	7-Cl, 3-COOEt	295.75	Higher melting point (~150–160°C); ester stability

Key Observations :

• Iodine vs.
• Nitro Group Impact: The nitro group at position 7 increases electron deficiency, making the compound more reactive in electrophilic substitutions compared to non-nitro derivatives .

Spectral and Structural Comparisons

• NMR Trends: In isoquinoline derivatives, substituents like -NO₂ and -I significantly alter chemical shifts. For example, the nitro group in 7-nitroisoquinoline analogs causes downfield shifts in adjacent protons (δ 8.5–9.0 ppm for aromatic H), while iodine’s inductive effect deshields nearby carbons (e.g., C-3 δ ~140 ppm in ¹³C NMR) .
• Stability : Nitro groups enhance thermal stability but may reduce solubility in polar solvents compared to methoxy or trifluoromethyl analogs .